17-Desacetyl Norgestimate-d6

Specification

• CAS No.: 1263184-13-9
• Molecular Formula: C21H23NO2D6
• Molecular Weight: 333.51
• Appearance: Off-White Solid
• Melting Point: 182-186 ˚C

Introduction

Chemical Identity and Structural Characteristics

Chemical Nomenclature and Identification

17-Desacetyl Norgestimate-d6 is formally identified by the CAS registry number 1263184-13-9, distinguishing it from the unlabelled parent compound which bears the CAS number 53016-31-2. According to IUPAC nomenclature, this compound is designated as (8R,9S,10R,13S,14S,17R)-2,2,4,6,6,10-hexadeuterio-13-ethyl-17-ethynyl-3-hydroxyimino-7,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-ol. Alternative nomenclature describes it as (8R,9S,10R,13S,14S,17R,E)-13-ethyl-17-ethynyl-17-hydroxy-1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-3H-cyclopenta[a]phenanthren-3-one-2,2,4,6,6,10-d6 oxime-2,2,4,6,6,10-d6.

The molecular formula of this compound is C₂₁H₂₃D₆NO₂, indicating the presence of six deuterium atoms in its structure. This structural composition yields a precise molecular weight of 333.497 g/mol (sometimes rounded to 333.5 g/mol).

Structural Configuration

The compound possesses a steroid-like structure with a cyclopenta[a]phenanthrene backbone, typical of many hormonal compounds. The key distinguishing feature is the incorporation of six deuterium atoms at positions 2, 2, 4, 6, 6, and 10, replacing the hydrogen atoms found in the unlabelled compound. This selective deuteration pattern is strategically designed to maintain the same chemical behavior as the parent compound while allowing for mass spectrometric differentiation.

Table 1: Key Structural Identifiers for 17-Desacetyl Norgestimate-d6

Parameter	Value
SMILES Notation	[2H]C1=C2C([2H])([2H])C[C@@H]3C@H[C@@]2([2H])CC([2H])([2H])C1=NO
InChI	InChI=1S/C21H29NO2/c1-3-20-11-9-17-16-8-6-15(22-24)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h2,13,16-19,23-24H,3,5-12H2,1H3/t16-,17+,18+,19-,20-,21-/m0/s1/i5D2,6D2,13D,16D
Stereochemistry	Contains multiple stereocenters (8R,9S,10R,13S,14S,17R)

Physical and Chemical Properties

Physical Characteristics

Property	Specification
Physical State	Off-white solid
Molecular Weight	333.497 g/mol
Purity	>95% (HPLC)
Deuterium Incorporation	>98% atom D
Storage Temperature	-20°C/-18°C
Shipping Temperature	Room temperature
Stability	Stable when stored as recommended

Analytical Characterization

Spectroscopic Analysis

Mass spectrometric analysis of 17-Desacetyl Norgestimate-d6 reveals characteristic fragmentation patterns that distinguish it from the non-deuterated compound. Electrospray ionization mass spectrometry (ESI-MS) in positive mode shows a predominant peak at m/z = 334.27, corresponding to the [M+H]+ molecular ion. This mass shift of +6 units compared to the unlabelled compound confirms the successful incorporation of six deuterium atoms.

Nuclear Magnetic Resonance (¹H-NMR) spectroscopy provides structural confirmation by demonstrating the absence of proton signals at positions occupied by deuterium atoms. The integrated intensity of remaining proton signals establishes the pattern and extent of deuterium labeling.

Chromatographic Behavior

Analytical Parameter	Result
ESI-MS (positive mode)	m/z = 334.27 [M+H]⁺
HPLC Purity	>99.9%
Major Peak Retention Time	~6.437 minutes
¹H-NMR	Consistent with deuterium substitution pattern

Applications and Significance

17-Desacetyl Norgestimate-d6 serves as a critical reference standard in pharmaceutical testing and quality control processes. Its primary application is in the analytical method development and validation for the quantification of norgestimate and its metabolites in various biological matrices. The compound's deuterium labeling provides an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) methods, allowing for accurate quantification due to its nearly identical chromatographic behavior to the unlabelled analyte with distinguishable mass spectrometric detection.